Cas no 1934577-31-7 (1-(2-fluoroethyl)-1H-imidazol-4-amine)

• Product Name: 1-(2-fluoroethyl)-1H-imidazol-4-amine
• CAS No: 1934577-31-7
• MF: C₅H₈FN₃
• MW: 129.135523796082
• CID: 5783115
• PubChem ID: 124925824
• Update Time: 2025-06-12

1-(2-fluoroethyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-1H-imidazol-4-amine
• EN300-783213
• 1934577-31-7
• 1H-Imidazol-4-amine, 1-(2-fluoroethyl)-

• Inchi： 1S/C5H8FN3/c6-1-2-9-3-5(7)8-4-9/h3-4H,1-2,7H2
• InChI Key： DHEHNNJIPIZDRA-UHFFFAOYSA-N
• SMILES： FCCN1C=NC(=C1)N

Computed Properties

• Exact Mass: 129.07022543g/mol
• Monoisotopic Mass: 129.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 346.3±22.0 °C(Predicted)
• pka: 7.22±0.61(Predicted)

Additional information on 1-(2-fluoroethyl)-1H-imidazol-4-amine

Introduction to 1-(2-fluoroethyl)-1H-imidazol-4-amine (CAS No. 1934577-31-7)

1-(2-fluoroethyl)-1H-imidazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1934577-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This imidazole derivative features a unique structural motif, combining a fluorinated ethyl group with an imidazole ring system, which imparts distinct chemical and biological properties. The presence of the fluorine atom at the 2-position of the ethyl chain enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug design.

The imidazole core is a well-documented pharmacophore in medicinal chemistry, frequently employed in the development of bioactive molecules due to its ability to interact with various biological targets. Specifically, 1-(2-fluoroethyl)-1H-imidazol-4-amine has been explored for its potential applications in modulating enzyme activity and receptor binding. Recent studies have highlighted its role as a key intermediate in synthesizing novel therapeutic agents targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its versatility in drug discovery. The fluoroethyl substituent not only influences the electronic properties of the molecule but also contributes to its solubility and pharmacokinetic profile. This balance makes it an attractive candidate for further development into clinical candidates. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of 1-(2-fluoroethyl)-1H-imidazol-4-amine that exhibit enhanced efficacy against specific disease pathways.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their improved pharmacological properties. The incorporation of fluorine into drug molecules often leads to increased binding affinity, reduced metabolic degradation, and enhanced bioavailability. The imidazol-4-amine moiety, in particular, has been associated with compounds that exhibit antiviral and anti-inflammatory effects. For instance, studies have demonstrated that analogs of this structure can inhibit the activity of certain viral proteases, making them promising candidates for antiviral therapies.

The synthesis of 1-(2-fluoroethyl)-1H-imidazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process. These methods not only improve efficiency but also minimize byproduct formation, ensuring that the final product meets stringent pharmaceutical standards.

From a biological perspective, the amine group at the 4-position of the imidazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Researchers have investigated derivatives where this amine group is modified to enhance interactions with biological targets such as kinases and G protein-coupled receptors (GPCRs). Preliminary data suggest that certain modifications can lead to compounds with potent anti-cancer and anti-inflammatory effects.

The growing body of research on 1-(2-fluoroethyl)-1H-imidazol-4-amine underscores its significance as a building block in modern drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full potential. By integrating cutting-edge synthetic techniques with advanced biochemical assays, scientists aim to uncover new therapeutic applications that could address unmet medical needs.

The future prospects for this compound are promising, with ongoing studies focusing on its role in developing next-generation therapeutics. Innovations in medicinal chemistry continue to drive the exploration of novel scaffolds like 1-(2-fluoroethyl)-1H-imidazol-4-amine, paving the way for breakthroughs in treating complex diseases. As research progresses, it is anticipated that this compound will play an increasingly pivotal role in shaping the landscape of pharmaceutical innovation.